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The rapid evolution of perovskite solar cells (PSCs) has positioned them as a formidable
contender in the next generation of photovoltaic technologies. Their high power conversion
efficiencies (PCEs) and low-cost solution processability have garnered significant attention
from the research community. The most common and highest-performing PSCs to date are
based on lead (Pb) halide perovskites. However, the inherent toxicity of lead poses a significant
environmental and health concern, hindering their large-scale commercialization. This has
spurred the development of lead-free alternatives, with tin (Sn)-based perovskites emerging as
a promising substitute due to tin's similar electronic configuration and favorable optoelectronic
properties.

This guide provides a comprehensive performance comparison of tin-based and lead-based
perovskite solar cells, supported by experimental data. It is intended for researchers, scientists,
and professionals in the field of solar energy and materials science, offering a detailed
overview of the current state of these two pivotal classes of perovskite photovoltaics.

Performance Comparison

Lead-based perovskite solar cells consistently demonstrate higher power conversion
efficiencies and greater stability compared to their tin-based counterparts. However, recent
advancements in tin-based PSCs have shown significant progress in closing this performance
gap. The key performance parameters for champion cells of each category are summarized in
the table below.
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Parameter Lead-Based (MAPbI3) Tin-Based (FASnIs3)
Power Conversion Efficiency

> 21%[1] > 10%[2][3]
(PCE)
Open-Circuit Voltage (Voc) ~1.05 V[4] 0.55-0.63 V[5]
Short-Circuit Current Density o

~24.23 mA/cm?[4] Not explicitly stated
(Jsc)
Fill Factor (FF) up to 84.3%J1] Not explicitly stated

Higher, but susceptible to ) o

N ] S Lower, prone to rapid oxidation

Stability moisture and light-induced

. of Sn2* to Sn*+.[2][8]
degradation.[6][7]

Experimental Protocols

Detailed and reproducible experimental protocols are crucial for the advancement of perovskite
solar cell research. Below are representative methodologies for the fabrication and
characterization of both lead-based and tin-based perovskite solar cells.

Fabrication of Lead-Based (MAPbDIs) Perovskite Solar
Cells

This protocol describes a typical procedure for the fabrication of a high-efficiency
methylammonium lead iodide (MAPDIs) perovskite solar cell.

o Substrate Preparation: Fluorine-doped tin oxide (FTO) coated glass substrates are
sequentially cleaned in an ultrasonic bath with detergent, deionized water, acetone, and
isopropanol, each for 15 minutes. The substrates are then dried with a nitrogen gun and
treated with UV-ozone for 20 minutes to remove any organic residues.

» Electron Transport Layer (ETL) Deposition: A compact layer of TiOz is deposited on the FTO
substrate by spin-coating a precursor solution at 2000 rpm for 30 seconds, followed by
annealing at 500°C for 30 minutes. Subsequently, a mesoporous TiO2 layer is deposited by
spin-coating a TiO2z paste at 4000 rpm for 20 seconds and sintering at 500°C for 30 minutes.
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o Perovskite Layer Deposition (One-Step Method): A precursor solution of MAPDIs is prepared
by dissolving methylammonium iodide (MAI) and lead iodide (Pblz) in a mixed solvent of
dimethylformamide (DMF) and dimethyl sulfoxide (DMSO). The solution is spin-coated onto
the mesoporous TiO2 layer in a two-step program: 1000 rpm for 10 seconds followed by
5000 rpm for 30 seconds. During the second step, an anti-solvent (e.g., chlorobenzene) is
dripped onto the spinning substrate to induce rapid crystallization. The film is then annealed
at 100°C for 10 minutes.[4]

o Hole Transport Layer (HTL) Deposition: A solution of Spiro-OMeTAD, a common hole-
transporting material, is prepared in chlorobenzene with additives like Li-TFSI and t-
butylpyridine. This solution is spin-coated onto the perovskite layer at 4000 rpm for 30
seconds.

o Electrode Deposition: Finally, a gold or silver electrode is deposited on top of the HTL by
thermal evaporation under high vacuum.

Fabrication of Tin-Based (FASnI3) Perovskite Solar Cells

The fabrication of formamidinium tin iodide (FASnI3) PSCs requires careful control of the
atmosphere to prevent the oxidation of Sn2+,

o Substrate and ETL Preparation: The substrate and electron transport layer are prepared
similarly to the lead-based cell protocol, typically within a nitrogen-filled glovebox.

» Perovskite Layer Deposition: A precursor solution is prepared by dissolving formamidinium
iodide (FAI) and tin(ll) iodide (Snl2) in a mixed solvent system, often with the addition of a
reducing agent like SnF2 or the use of a reducing solvent like formic acid to suppress the
oxidation of Sn2*.[2][8] The solution is spin-coated in an inert atmosphere. An anti-solvent
dripping step is also commonly employed. The film is then annealed at a temperature
typically around 100°C.[9]

e HTL and Electrode Deposition: The hole transport layer and metal electrode are deposited
using similar procedures as for the lead-based cells, with all steps carried out in an inert
environment.

Characterization Methods
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The performance and stability of the fabricated solar cells are assessed using a suite of
characterization techniques.

o Current Density-Voltage (J-V) Measurement: The primary performance of the solar cell is
determined by measuring its J-V characteristics under simulated AM 1.5G solar illumination
(100 mW/cm?).[10] Key parameters such as PCE, Voc, Jsc, and FF are extracted from the J-
V curve. Due to the hysteretic behavior of perovskite solar cells, it is recommended to
perform both forward and reverse voltage sweeps and to report the stabilized power output
from maximum power point tracking.[11][12]

o External Quantum Efficiency (EQE): EQE measurements are performed to determine the
ratio of collected charge carriers to incident photons at each wavelength. This provides
insight into the light-harvesting efficiency of the device across the solar spectrum.

 Stability Testing: Long-term stability is a critical factor for the commercial viability of
perovskite solar cells. Standardized stability testing protocols, such as those developed by
the International Summit on Organic Photovoltaic Stability (ISOS), are employed.[13][14]
These include:

o ISOS-D-1: Storage in the dark at ambient conditions.[13]
o ISOS-L-1: Continuous illumination at 1 sun intensity in an inert atmosphere.[13]

o Thermal Cycling and Damp-Heat Tests: To assess the device's resilience to temperature
fluctuations and humidity.

Degradation Pathways

A crucial distinction between tin-based and lead-based perovskite solar cells lies in their
degradation mechanisms. The instability of the perovskite material, particularly under
operational stress, is a major hurdle to overcome.

Lead-Based Perovskite (MAPbIs) Degradation

The degradation of MAPDIs is primarily initiated by environmental factors such as moisture and
oxygen, often accelerated by light and heat.[6][7] Moisture can lead to the reversible formation
of a hydrated perovskite intermediate, which can then irreversibly decompose into Pbl> and
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volatile methylammonium iodide (MAI).[15] Light can also induce the formation of superoxide
radicals in the presence of oxygen, which can then react with the methylammonium cation,
leading to the decomposition of the perovskite structure.[7]

Degradation Pathway of Lead-Based Perovskite Solar Cells
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Caption: Degradation of lead-based perovskites.

Tin-Based Perovskite (FASnlz) Degradation

The primary degradation pathway for tin-based perovskites is the facile oxidation of tin from its
+2 oxidation state to the +4 state (Sn2+ - Sn4*).[2][8] This oxidation process is a significant
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source of intrinsic instability, leading to self-doping of the perovskite material and the creation of
charge carrier traps, which severely hampers device performance. This process is exacerbated
by the presence of oxygen.

Degradation Pathway of Tin-Based Perovskite Solar Cells
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Caption: Degradation of tin-based perovskites.
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In conclusion, while lead-based perovskite solar cells currently lead in terms of efficiency and
stability, the toxicity of lead remains a major barrier to their widespread adoption. Tin-based
perovskites offer a promising, more environmentally friendly alternative. Overcoming the
intrinsic instability of tin-based perovskites, primarily through the prevention of Sn2* oxidation,
is the most critical challenge for future research. Continued advancements in materials
engineering, device architecture, and fabrication protocols will be key to unlocking the full
potential of both tin-based and lead-based perovskite solar cells, paving the way for a new era
of high-performance, low-cost photovoltaics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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